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Compound of Interest

Compound Name: AMG580

Cat. No.: B15578437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in-vitro characterization of AMG 580,

a potent and selective antagonist of Phosphodiesterase 10A (PDE10A). The information

presented herein is intended for researchers, scientists, and drug development professionals

engaged in the study of PDE10A inhibition and its therapeutic potential.

Core Mechanism of Action: PDE10A Inhibition
AMG 580 functions as a selective inhibitor of PDE10A, an enzyme primarily expressed in the

medium spiny neurons of the striatum. PDE10A plays a critical role in signal transduction by

hydrolyzing two key second messengers: cyclic adenosine monophosphate (cAMP) and cyclic

guanosine monophosphate (cGMP). By inhibiting PDE10A, AMG 580 prevents the degradation

of cAMP and cGMP, leading to their accumulation within the cell. This elevation in cyclic

nucleotide levels modulates the activity of downstream signaling pathways, including those

mediated by Protein Kinase A (PKA) and Protein Kinase G (PKG), which are crucial for various

neuronal functions.

PDE10A Signaling Pathway
The following diagram illustrates the mechanism of action of AMG 580 within the PDE10A

signaling cascade.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15578437?utm_src=pdf-body-img
https://www.benchchem.com/product/b15578437#in-vitro-characterization-of-amg-580
https://www.benchchem.com/product/b15578437#in-vitro-characterization-of-amg-580
https://www.benchchem.com/product/b15578437#in-vitro-characterization-of-amg-580
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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